Cas no 1224629-03-1 (5-Bromo-1-fluoro-3-methyl-2-nitrobenzene)

5-Bromo-1-fluoro-3-methyl-2-nitrobenzene is a halogenated aromatic compound featuring bromine, fluorine, and nitro functional groups on a methyl-substituted benzene ring. Its distinct substitution pattern makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals, agrochemicals, and specialty materials. The presence of both electron-withdrawing (nitro, fluorine) and electron-donating (methyl) groups enhances its reactivity in electrophilic and nucleophilic substitution reactions. The bromine substituent further facilitates cross-coupling reactions, such as Suzuki or Heck couplings, enabling the construction of complex molecular architectures. This compound is characterized by high purity and stability, ensuring consistent performance in synthetic applications. Its structural versatility makes it useful for researchers developing novel bioactive compounds or advanced materials.

5-Bromo-1-fluoro-3-methyl-2-nitrobenzene structure

1224629-03-1 structure

Product Name:5-Bromo-1-fluoro-3-methyl-2-nitrobenzene

CAS No:1224629-03-1

MF:C₇H₅BrFNO₂

MW:234.0225045681

MDL:MFCD22566379

CID:3043817

PubChem ID:57566644

Update Time:2025-06-07

5-Bromo-1-fluoro-3-methyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-1-fluoro-3-methyl-2-nitro-benzene
- 5-bromo-1-fluoro-3-methyl-2-nitrobenzene
- 5-Bromo-3-fluoro-2-nitrotoluene
- BBL101831
- STL555628
- ZYB62903
- CS-0210756
- MFCD22566379
- DKBQOOXGPIRVPC-UHFFFAOYSA-N
- AS-50213
- AKOS008901186
- SCHEMBL9000071
- Benzene, 5-bromo-1-fluoro-3-methyl-2-nitro-
- SY244792
- DB-206620
- 1224629-03-1
- O11350
- 5-Bromo-1-fluoro-3-methyl-2-nitrobenzene
- MDL： MFCD22566379
- Inchi： 1S/C7H5BrFNO2/c1-4-2-5(8)3-6(9)7(4)10(11)12/h2-3H,1H3
- InChI Key： DKBQOOXGPIRVPC-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=C(C)C=1)[N+](=O)[O-])F

Computed Properties

Exact Mass: 232.94877 g/mol
Monoisotopic Mass: 232.94877 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 234.02
XLogP3: 2.9
Topological Polar Surface Area: 45.8

5-Bromo-1-fluoro-3-methyl-2-nitrobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	087180-1g	5-Bromo-1-fluoro-3-methyl-2-nitro-benzene	1224629-03-1	95%	1g	3039CNY	2021-05-07
Alichem	A013017785-250mg	5-Bromo-3-fluoro-2-nitrotoluene	1224629-03-1	97%	250mg	$504.00	2023-09-03
Alichem	A013017785-500mg	5-Bromo-3-fluoro-2-nitrotoluene	1224629-03-1	97%	500mg	$815.00	2023-09-03
Alichem	A013017785-1g	5-Bromo-3-fluoro-2-nitrotoluene	1224629-03-1	97%	1g	$1460.20	2023-09-03
Apollo Scientific	PC53128-250mg	5-Bromo-1-fluoro-3-methyl-2-nitrobenzene	1224629-03-1		250mg	£29.00	2025-02-21
Apollo Scientific	PC53128-1g	5-Bromo-1-fluoro-3-methyl-2-nitrobenzene	1224629-03-1		1g	￡175.00	2023-04-16
TRC	B872668-50mg	5-Bromo-1-fluoro-3-methyl-2-nitrobenzene	1224629-03-1		50mg	$ 50.00	2022-06-06
TRC	B872668-100mg	5-Bromo-1-fluoro-3-methyl-2-nitrobenzene	1224629-03-1		100mg	$ 70.00	2022-06-06
TRC	B872668-500mg	5-Bromo-1-fluoro-3-methyl-2-nitrobenzene	1224629-03-1		500mg	$ 250.00	2022-06-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	087180-1g	5-Bromo-1-fluoro-3-methyl-2-nitro-benzene	1224629-03-1	95%	1g	3039.0CNY	2021-07-13